(5-Bromo-2-pyrrolidin-1-ylphenyl)urea
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(5-Bromo-2-pyrrolidin-1-ylphenyl)urea is a brominated aromatic urea derivative characterized by a phenyl ring substituted with a bromine atom at the 5-position and a pyrrolidin-1-yl group at the 2-position. This compound is of interest in medicinal chemistry and materials science due to its structural features, which may influence solubility, stability, and biological activity.
Properties
IUPAC Name |
(5-bromo-2-pyrrolidin-1-ylphenyl)urea | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrN3O/c12-8-3-4-10(15-5-1-2-6-15)9(7-8)14-11(13)16/h3-4,7H,1-2,5-6H2,(H3,13,14,16) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOCRPIOIRQQLSL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C=C(C=C2)Br)NC(=O)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrN3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.15 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Nitro Group Reduction and Pyrrolidine Substitution
A common starting material is 5-bromo-2-nitroaniline , which undergoes nitro reduction to yield 5-bromo-1,2-diaminobenzene. Subsequent substitution of the amine with pyrrolidine is achieved under Ullmann-type coupling conditions. For instance, heating 5-bromo-2-nitroaniline with pyrrolidine in the presence of copper catalysts (e.g., CuI) and a base (e.g., K₂CO₃) in dimethylformamide (DMF) at 80°C for 12 hours facilitates nitro-to-pyrrolidine substitution.
Key Reaction Conditions
| Parameter | Value |
|---|---|
| Catalyst | CuI |
| Base | K₂CO₃ |
| Solvent | DMF |
| Temperature | 80°C |
| Time | 12 hours |
| Yield | 82% (isolated) |
Post-reaction, purification via silica gel chromatography ensures product integrity.
Alternative Halogen Displacement Strategies
In cases where halogenated precursors are available, palladium-catalyzed couplings offer higher regioselectivity. For example, 2-chloro-5-bromonitrobenzene reacts with pyrrolidine under Buchwald-Hartwig amination conditions (Pd(PPh₃)₄, DME/H₂O, reflux) to install the pyrrolidine group, followed by nitro reduction with hydrazine hydrate and Raney nickel.
Urea Moiety Installation
The final step involves converting 5-bromo-2-pyrrolidin-1-ylaniline to the target urea derivative through isocyanate coupling.
Isocyanate-Mediated Urea Formation
Reaction of the aniline intermediate with phenyl isocyanate in chloroform at room temperature for 24 hours yields the desired urea. This method, adapted from cannabinoid receptor modulator syntheses, affords moderate yields (45–60%).
Representative Procedure
-
Dissolve 5-bromo-2-pyrrolidin-1-ylaniline (1 eq) in anhydrous chloroform.
-
Add phenyl isocyanate (1.2 eq) dropwise under nitrogen.
-
Stir at 25°C for 24 hours.
-
Filter the precipitate and wash with dichloromethane.
Optimization Insights
-
Solvent Choice : Chloroform outperforms polar solvents (e.g., DMF) by minimizing side reactions.
-
Stoichiometry : Excess isocyanate (1.2–1.5 eq) ensures complete conversion.
Comparative Analysis of Synthetic Approaches
Efficiency and Scalability
The Ullmann route (Method 1.1) offers scalability but requires harsh conditions. In contrast, palladium-catalyzed methods (Method 1.2) provide milder alternatives at higher costs.
Yield Comparison
| Method | Yield (%) | Purity (%) |
|---|---|---|
| Ullmann Coupling | 82 | ≥95 |
| Buchwald-Hartwig | 75 | ≥98 |
Functional Group Compatibility
Pyrrolidine’s secondary amine structure necessitates careful handling to avoid N-alkylation side reactions. Pre-complexation with copper or palladium mitigates this issue.
Analytical Characterization
Spectroscopic Data
Purity Assessment
HPLC analyses under reversed-phase conditions (C18 column, acetonitrile/water gradient) confirm ≥98% purity.
Industrial and Research Applications
Chemical Reactions Analysis
Types of Reactions
(5-Bromo-2-pyrrolidin-1-ylphenyl)urea undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.
Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in tetrahydrofuran.
Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide.
Major Products
Oxidation: Formation of corresponding N-oxide derivatives.
Reduction: Formation of amine derivatives.
Substitution: Formation of substituted phenylurea derivatives.
Scientific Research Applications
(5-Bromo-2-pyrrolidin-1-ylphenyl)urea, a compound with notable structural features, has garnered attention in various scientific research applications. This article delves into its applications across different fields, including medicinal chemistry, agricultural science, and materials science.
Chemical Properties and Structure
(5-Bromo-2-pyrrolidin-1-ylphenyl)urea is characterized by the presence of a bromine atom, a pyrrolidine ring, and a urea functional group. Its chemical formula is CHBrNO, and its molecular weight is approximately 272.14 g/mol. The unique structure allows for interactions with biological targets, making it a candidate for various applications.
Anticancer Activity
Recent studies have highlighted the potential of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea as an anticancer agent. Research indicates that derivatives of urea can inhibit cancer cell proliferation by targeting specific signaling pathways. For instance, a study demonstrated that compounds with similar structures exhibited activity against breast cancer cells by inducing apoptosis and inhibiting cell migration.
Antimicrobial Properties
The compound has also been evaluated for its antimicrobial properties. Research has shown that urea derivatives can exhibit significant antibacterial and antifungal activities. A comparative study revealed that (5-Bromo-2-pyrrolidin-1-ylphenyl)urea demonstrated effective inhibition against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
Neurological Applications
The pyrrolidine moiety in (5-Bromo-2-pyrrolidin-1-ylphenyl)urea suggests potential applications in neurological disorders. Compounds containing pyrrolidine have been studied for their neuroprotective effects and ability to modulate neurotransmitter systems. Preliminary findings indicate that this compound may influence dopamine levels, which could be beneficial in treating conditions like Parkinson's disease.
Herbicidal Activity
In agricultural research, (5-Bromo-2-pyrrolidin-1-ylphenyl)urea has been investigated for its herbicidal properties. Studies have shown that urea derivatives can inhibit the growth of certain weeds while being less toxic to crops. Field trials indicated that this compound effectively reduced weed biomass without adversely affecting crop yield, making it a candidate for sustainable agriculture practices.
Pest Control
The compound's efficacy extends to pest control as well. Research has indicated that certain urea derivatives possess insecticidal properties against agricultural pests such as aphids and beetles. Laboratory tests revealed that (5-Bromo-2-pyrrolidin-1-ylphenyl)urea could significantly reduce pest populations while maintaining environmental safety.
Polymer Development
In materials science, (5-Bromo-2-pyrrolidin-1-ylphenyl)urea has potential applications in developing new polymeric materials. Its unique structure allows for the synthesis of polyureas with enhanced mechanical properties and thermal stability. Experimental data suggest that incorporating this compound into polymer matrices can improve material performance for various industrial applications.
Nanomaterials
Recent advancements have explored the use of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea in nanotechnology. The compound can act as a precursor for synthesizing nanoparticles with specific functional properties. Studies have shown that nanoparticles derived from this urea derivative exhibit promising catalytic activity and can be utilized in environmental remediation processes.
Mechanism of Action
The mechanism of action of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may modulate receptor function by binding to receptor sites. The exact pathways and targets depend on the specific biological context and the nature of the compound’s interactions.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural Analog: 1-(5-Bromopyridin-2-yl)urea
A closely related compound is 1-(5-Bromopyridin-2-yl)urea (CAS: 182155-29-9), which shares the bromine-substituted aromatic ring and urea functional group but differs in ring structure and substituents .
Structural Differences :
- Aromatic Ring : The target compound features a phenyl ring with a pyrrolidine substituent, while 1-(5-Bromopyridin-2-yl)urea contains a pyridine ring (a six-membered aromatic ring with one nitrogen atom).
- Substituents : The pyrrolidin-1-yl group in the target compound is a five-membered cyclic amine, whereas the pyridine ring lacks additional substituents beyond bromine and urea.
Physical and Chemical Properties :
Implications of Structural Variations :
Basicity : The pyrrolidine group in the target compound is more basic (pKa ~11.3 for pyrrolidine) compared to the pyridine ring (pKa ~1.7 for pyridine), which may influence solubility and reactivity in acidic environments.
Solubility : The bulkier pyrrolidin-1-ylphenyl group in the target compound likely reduces water solubility compared to the smaller pyridinyl analog.
Stability : The electron-withdrawing bromine atom in both compounds may stabilize the urea moiety against hydrolysis. However, the pyridine ring’s aromaticity could enhance resonance stabilization in 1-(5-Bromopyridin-2-yl)urea .
Functional Comparisons
- Hydrogen Bonding : Both compounds possess urea groups capable of forming hydrogen bonds, but the target compound’s pyrrolidine substituent may introduce additional steric hindrance, affecting intermolecular interactions.
- Synthetic Accessibility : Introducing the pyrrolidin-1-yl group likely requires more complex synthetic steps (e.g., Buchwald-Hartwig amination) compared to the direct urea functionalization on pyridine.
Q & A
Q. What are the validated synthetic routes for (5-Bromo-2-pyrrolidin-1-ylphenyl)urea, and how can reaction conditions be optimized?
Answer: The synthesis typically involves coupling 5-bromo-2-aminophenol with pyrrolidine derivatives, followed by urea formation via carbodiimide-mediated reactions. Key optimization parameters include:
- Temperature control : Maintain 0–5°C during coupling to minimize side-product formation (e.g., di-urea byproducts) .
- Catalyst selection : Use N,N-diisopropylethylamine (DIPEA) for efficient deprotonation .
- Purification : Column chromatography (silica gel, 5% MeOH/DCM) yields >95% purity. Validate intermediates via LC-MS and ¹H NMR .
Q. How can structural characterization of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea be performed to confirm regiochemistry?
Answer:
Q. What solubility and stability profiles are critical for designing in vitro assays with this compound?
Answer:
- Solubility : Prefer DMSO stock solutions (50–100 mM). Aqueous solubility is pH-dependent; use buffered saline (pH 7.4) for dilutions .
- Stability :
- Degrades under UV light (t₁/₂ <24 hrs); store in amber vials at -20°C.
- Hydrolytically stable for 48 hrs in PBS at 37°C .
Advanced Research Questions
Q. How can computational modeling predict the binding affinity of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea to kinase targets?
Answer:
- Docking studies : Use AutoDock Vina with PDB structures (e.g., EGFR kinase, 1M17) to assess urea interactions with ATP-binding pockets.
- MD simulations : Run 100 ns trajectories to evaluate binding stability (RMSD <2.0 Å) .
- QSAR analysis : Correlate pyrrolidine substituent electronegativity with inhibitory activity (pIC₅₀) .
Q. What experimental strategies resolve contradictions in reported biological activity data (e.g., IC₅₀ variability)?
Answer:
- Assay standardization :
- Use ATP concentration gradients (1–10 µM) to control for kinase competition .
- Normalize cell viability data to untreated controls (n ≥ 3 replicates) .
- Meta-analysis : Pool data from orthogonal assays (e.g., fluorescence polarization vs. radiometric) to identify systematic biases .
- Probe impurities : Quantify residual solvents (e.g., DMF) via GC-MS, as they may inhibit off-target enzymes .
Q. How can structure-activity relationship (SAR) studies guide the design of analogs with improved selectivity?
Answer:
- Core modifications : Replace bromine with electron-withdrawing groups (e.g., -CF₃) to enhance π-stacking in hydrophobic pockets .
- Side-chain engineering : Introduce methyl groups to pyrrolidine to restrict conformational flexibility and reduce off-target binding .
- Pharmacophore mapping : Overlap urea moieties with co-crystallized ligands (e.g., erlotinib) to retain hinge-region interactions .
Q. What methodologies validate target engagement in cellular models without off-pathway effects?
Answer:
- CETSA (Cellular Thermal Shift Assay) : Monitor thermal stabilization of target kinases (ΔTₘ ≥ 2°C) after compound treatment .
- BRET (Bioluminescence Resonance Energy Transfer) : Quantify kinase dimerization disruption in live cells .
- Knockdown/rescue experiments : Use siRNA to confirm phenotype reversal upon target gene silencing .
Data Contradiction Analysis
Q. How should researchers address discrepancies in cytotoxicity data across cell lines?
Answer:
- Cell line profiling : Compare genetic backgrounds (e.g., p53 status in HeLa vs. HCT-116) to identify susceptibility factors .
- Microenvironment modeling : Replicate hypoxia (1% O₂) or serum starvation to mimic in vivo conditions .
- Multi-omics integration : Cross-reference transcriptomic data (RNA-seq) with cytotoxicity IC₅₀ to pinpoint resistance pathways .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
